Cas no 1703808-52-9 (5-Bromo-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Bromo-1H-pyrazole-4-carbonitrile
• CAS No: 1703808-52-9
• MF: C₄H₂BrN₃
• MW: 171.982779026031
• MDL: MFCD26383643
• CID: 4613061
• PubChem ID: 84654264
• Update Time: 2024-11-06

5-Bromo-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrazole-4-carbonitrile
• 3-Bromo-1h-pyrazole-4-carbonitrile
• AMY12063
• F20159
• AS-61892
• AKOS024055754
• 1703808-52-9
• EN300-657214
• DB-204204
• CS-0196853
• SCHEMBL16654249
• MFCD26383643

• MDL： MFCD26383643
• Inchi： 1S/C4H2BrN3/c5-4-3(1-6)2-7-8-4/h2H,(H,7,8)
• InChI Key： DGIXZUREPHIFMM-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=NN1

Computed Properties

• Exact Mass: 170.94321g/mol
• Monoisotopic Mass: 170.94321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.5